3-(2,4-dichlorophenyl)-N-(2,3-dimethylphenyl)acrylamide

• IUPAC Name: (E)-3-(2,4-dichlorophenyl)-N-(2,3-dimethylphenyl)prop-2-enamide
• InChI: InChI=1S/C17H15Cl2NO/c1-11-4-3-5-16(12(11)2)20-17(21)9-7-13-6-8-14(18)10-15(13)19/h3-10H,1-2H3,(H,20,21)/b9-7+
• InChI Key: RHBNFJMAZPLANE-VQHVLOKHSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)C=CC2=C(C=C(C=C2)Cl)Cl)C
• Isomeric SMILES: CC1=C(C(=CC=C1)NC(=O)/C=C/C2=C(C=C(C=C2)Cl)Cl)C
• Molecular Formula: C17H15Cl2NO
• Molecular Weight: 320.2 g/mol

Description

3-(2,4-dichlorophenyl)-N-(2,3-dimethylphenyl)acrylamide, also known as DCPA, is a synthetic herbicide that belongs to the family of acetanilide herbicides. DCPA is widely used in agriculture to control weeds in various crops such as soybean, corn, and vegetables.

Mechanism of Action

3-(2,4-dichlorophenyl)-N-(2,3-dimethylphenyl)acrylamide inhibits the growth of weeds by interfering with their cell division process. It targets the microtubules in the cells, which are responsible for the formation of the spindle fibers that separate the chromosomes during cell division. By disrupting the microtubules, 3-(2,4-dichlorophenyl)-N-(2,3-dimethylphenyl)acrylamide prevents the proper separation of chromosomes, leading to cell death.
Biochemical and Physiological Effects:
3-(2,4-dichlorophenyl)-N-(2,3-dimethylphenyl)acrylamide has been shown to have minimal toxicity to mammals. However, it can cause skin and eye irritation upon contact. In addition, 3-(2,4-dichlorophenyl)-N-(2,3-dimethylphenyl)acrylamide can accumulate in the soil and water, leading to potential environmental concerns.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(2,4-dichlorophenyl)-N-(2,3-dimethylphenyl)acrylamide in lab experiments is its well-established mode of action. This allows for precise control over the experimental conditions and reliable results. However, 3-(2,4-dichlorophenyl)-N-(2,3-dimethylphenyl)acrylamide's limited solubility in water can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 3-(2,4-dichlorophenyl)-N-(2,3-dimethylphenyl)acrylamide. One area of interest is the development of more effective formulations that can improve its herbicidal properties. Another area of research is the investigation of 3-(2,4-dichlorophenyl)-N-(2,3-dimethylphenyl)acrylamide's potential environmental impact and the development of strategies to mitigate any negative effects. Finally, there is a need for further studies on the potential health effects of 3-(2,4-dichlorophenyl)-N-(2,3-dimethylphenyl)acrylamide exposure in humans.

Synthesis Methods

3-(2,4-dichlorophenyl)-N-(2,3-dimethylphenyl)acrylamide is synthesized by reacting 2,4-dichloroacetophenone with 2,3-dimethylaniline in the presence of a base. The reaction yields 3-(2,4-dichlorophenyl)-N-(2,3-dimethylphenyl)acrylamide, which is then purified by recrystallization.

Scientific Research Applications

3-(2,4-dichlorophenyl)-N-(2,3-dimethylphenyl)acrylamide has been extensively studied for its herbicidal properties. It has been shown to be effective against a wide range of weeds, including annual grasses and broadleaf weeds. 3-(2,4-dichlorophenyl)-N-(2,3-dimethylphenyl)acrylamide is also known to have pre-emergent activity, which means that it can control weeds before they emerge from the soil.